Cas no 2137726-18-0 (4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,5-dimethylbenzaldehyde)

• Product Name: 4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,5-dimethylbenzaldehyde
• CAS No: 2137726-18-0
• MF: C₁₃H₁₃BrN₂O
• MW: 293.159122228622
• CID: 5766272
• PubChem ID: 165456742
• Update Time: 2025-07-19

4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137726-18-0
• 4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,5-dimethylbenzaldehyde
• EN300-738955

• Inchi： 1S/C13H13BrN2O/c1-8-5-11(9(2)4-10(8)7-17)12-6-13(14)15-16(12)3/h4-7H,1-3H3
• InChI Key： JMKFNLPZMQJFHO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=C(C)C(C=O)=CC=2C)N(C)N=1

Computed Properties

• Exact Mass: 292.02113g/mol
• Monoisotopic Mass: 292.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,5-dimethylbenzaldehyde

Comprehensive Overview of 4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,5-dimethylbenzaldehyde (CAS No. 2137726-18-0)

The compound 4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,5-dimethylbenzaldehyde (CAS No. 2137726-18-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated pyrazole core linked to a dimethylbenzaldehyde moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of the bromo substituent enhances its reactivity, enabling further functionalization for targeted molecular designs.

In recent years, the demand for heterocyclic compounds like 4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,5-dimethylbenzaldehyde has surged due to their versatility in medicinal chemistry. This compound aligns with the growing trend of fragment-based drug discovery, where small molecular fragments are used to build larger, more complex drugs. Its pyrazole ring is a common pharmacophore found in many FDA-approved drugs, underscoring its relevance in modern therapeutics. Additionally, its aldehyde group offers a handle for further chemical modifications, making it a versatile building block for high-throughput screening libraries.

The synthesis of CAS No. 2137726-18-0 involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Key steps include bromination and formylation, which require precise control to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring its suitability for downstream applications. Researchers frequently search for optimized synthetic routes to improve efficiency and reduce costs, reflecting the compound's industrial importance.

Beyond pharmaceuticals, 4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,5-dimethylbenzaldehyde has potential applications in material science. Its aromatic and heterocyclic components contribute to electron-delocalization, a property exploited in designing organic semiconductors and light-emitting diodes (LEDs). This dual utility in life sciences and advanced materials highlights its cross-disciplinary appeal. As sustainability becomes a priority, greener synthesis methods for such compounds are being explored, aligning with the green chemistry movement.

For researchers sourcing CAS No. 2137726-18-0, quality and purity are paramount. Suppliers often provide certificates of analysis (CoA) to verify compliance with industry standards. Storage recommendations typically include protection from light and moisture to maintain stability. The compound's structure-activity relationships (SAR) are a hot topic in academic forums, with studies focusing on how minor modifications impact biological efficacy. This aligns with the broader interest in rational drug design and computational chemistry tools.

In summary, 4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,5-dimethylbenzaldehyde represents a convergence of innovation in synthetic chemistry and applied sciences. Its role in drug development and material engineering underscores its value as a research tool. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research and industrial applications.